Cas no 1698376-60-1 (2-(2-methoxy-2-methylpropyl)pyrrolidine)

• Product Name: 2-(2-methoxy-2-methylpropyl)pyrrolidine
• CAS No: 1698376-60-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6546709
• PubChem ID: 103019581
• Update Time: 2025-06-10

2-(2-methoxy-2-methylpropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-2-methylpropyl)pyrrolidine
• 1698376-60-1
• EN300-1834716

• Inchi： 1S/C9H19NO/c1-9(2,11-3)7-8-5-4-6-10-8/h8,10H,4-7H2,1-3H3
• InChI Key： NMGFBIAYXQXUNB-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1CCCN1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-methoxy-2-methylpropyl)pyrrolidine

Comprehensive Overview of 2-(2-Methoxy-2-methylpropyl)pyrrolidine (CAS No. 1698376-60-1)

2-(2-Methoxy-2-methylpropyl)pyrrolidine (CAS No. 1698376-60-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its systematic name or CAS number, belongs to the class of pyrrolidine derivatives, which are widely studied for their versatility in pharmaceutical and chemical research. The presence of both methoxy and methylpropyl groups in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers and industry professionals alike.

In the context of modern scientific inquiry, 2-(2-Methoxy-2-methylpropyl)pyrrolidine is frequently discussed in relation to its potential role in drug discovery and medicinal chemistry. Pyrrolidine derivatives are known for their ability to act as building blocks in the synthesis of biologically active molecules. The compound's structural flexibility and functional groups make it a candidate for further exploration in the development of novel therapeutics. Recent trends in AI-driven drug design and computational chemistry have also highlighted the importance of such compounds, as they can be optimized for specific biological targets using advanced algorithms.

From a synthetic chemistry perspective, CAS No. 1698376-60-1 is valued for its potential as an intermediate in the production of more complex molecules. The methoxy group in particular is a common feature in many agrochemicals and pharmaceuticals, lending the compound relevance in green chemistry initiatives. As industries increasingly focus on sustainable synthesis methods, compounds like 2-(2-Methoxy-2-methylpropyl)pyrrolidine are being evaluated for their efficiency and environmental impact. Researchers are particularly interested in how this compound can be integrated into catalytic processes to reduce waste and improve yield.

The compound's physicochemical properties, such as its solubility, stability, and reactivity, are critical factors in its applications. For instance, its lipophilicity—a measure of how easily it dissolves in fats—can influence its behavior in biological systems, making it a topic of interest for pharmacokinetic studies. Additionally, the steric effects introduced by the methylpropyl group may play a role in its interactions with other molecules, a consideration that is particularly relevant in molecular docking simulations.

Beyond its scientific applications, 2-(2-Methoxy-2-methylpropyl)pyrrolidine has also become a subject of discussion in academic circles and industry forums. Questions frequently searched online include: "What are the synthetic routes for CAS No. 1698376-60-1?" and "How is 2-(2-Methoxy-2-methylpropyl)pyrrolidine used in drug development?" These queries reflect the growing curiosity about the compound's practical uses and theoretical significance. Furthermore, the rise of open-access journals and preprint servers has made it easier for researchers to share findings related to this compound, fostering collaboration and innovation.

In summary, 2-(2-Methoxy-2-methylpropyl)pyrrolidine (CAS No. 1698376-60-1) represents a fascinating area of study at the intersection of chemistry and biology. Its structural features and potential applications align with current trends in precision medicine, sustainable chemistry, and computational modeling. As research continues to uncover new insights, this compound is likely to remain a focal point for scientists and industry professionals seeking to harness its capabilities for innovative solutions.